Cas no 62329-15-1 (4-Piperidinone, 3-methyl-5-(2-oxo-2-phenylethyl)-1-(phenylmethyl)-)

• Product Name: 4-Piperidinone, 3-methyl-5-(2-oxo-2-phenylethyl)-1-(phenylmethyl)-
• CAS No: 62329-15-1
• MF: C₂₁H₂₃NO₂
• MW: 321.41282582283
• CID: 449115
• PubChem ID: 21498288
• Update Time: 2025-04-19

4-Piperidinone, 3-methyl-5-(2-oxo-2-phenylethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 3-methyl-5-(2-oxo-2-phenylethyl)-1-(phenylmethyl)-
• 1-benzyl-3-methyl-5-phenacylpiperidin-4-one
• CBTCYUAIWKULQM-UHFFFAOYSA-N
• 62329-15-1
• 1-Benzyl-3-methyl-5-(2-oxo-2-phenylethyl)piperidin-4-one
• 1-Benzyl-3-methyl-5-phenacyl-4-piperidone
• DTXSID70615009

• Inchi： 1S/C21H23NO2/c1-16-13-22(14-17-8-4-2-5-9-17)15-19(21(16)24)12-20(23)18-10-6-3-7-11-18/h2-11,16,19H,12-15H2,1H3
• InChI Key： CBTCYUAIWKULQM-UHFFFAOYSA-N
• SMILES： O=C1C(C)CN(CC2C=CC=CC=2)CC1CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 321.17299
• Monoisotopic Mass: 321.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38